![molecular formula C17H18F3NO3 B4057524 2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide](/img/structure/B4057524.png)
2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide
Overview
Description
2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide is a useful research compound. Its molecular formula is C17H18F3NO3 and its molecular weight is 341.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.12387792 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis Techniques
A range of methods has been developed for synthesizing derivatives of 1-oxaspiro[4.5]decane compounds, including 2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide. These methods often involve copper-mediated trifluoromethylation, cyclization, and dearomatization processes to achieve trifluoromethylated 1-azaspiro[4.5]decanes with high regioselectivity and diastereoselectivity (Han et al., 2014). Such processes are critical for constructing complex molecular architectures that are relevant in various chemical syntheses and potential pharmacological applications.
Structural and Chemical Properties
Research on the chemical and structural properties of this compound derivatives has led to insights into their molecular configurations, including crystal structures and stereochemistry. Studies have shown that these compounds can exhibit different molecular arrangements, such as chair conformations for the cyclohexane rings, which are important for understanding their chemical behavior and reactivity (Wang et al., 2011).
Chemical Reactions and Mechanisms
Investigations into the reactivity and mechanisms of reactions involving this compound derivatives have contributed to a deeper understanding of decarboxylation processes. These studies provide insights into the kinetics, thermodynamics, and potential mechanisms of decarboxylation, which are valuable for designing more efficient synthetic routes in organic chemistry (Bigley & May, 1969).
Applications in Synthesis of Heterocyclic Compounds
The compound and its derivatives serve as key intermediates in the synthesis of heterocyclic compounds, showcasing their versatility in organic synthesis. For example, they are used in the formation of spiroaminals and other heterocyclic structures, which are found in natural and synthetic products with significant biological activities. This underscores the importance of this compound in the development of new pharmaceuticals and materials (Sinibaldi & Canet, 2008).
Properties
IUPAC Name |
2-oxo-N-[3-(trifluoromethyl)phenyl]-1-oxaspiro[4.5]decane-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F3NO3/c18-17(19,20)11-5-4-6-12(9-11)21-15(23)13-10-14(22)24-16(13)7-2-1-3-8-16/h4-6,9,13H,1-3,7-8,10H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHYRTHJKLGOVSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)C(CC(=O)O2)C(=O)NC3=CC=CC(=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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